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For Researchers, Scientists, and Drug Development Professionals

Introduction
BODIPY™ FL C12 (4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Dodecanoic

Acid) is a green fluorescent fatty acid analog widely utilized for the fluorescent labeling of lipids

within biological samples.[1] Its hydrophobic 12-carbon alkyl chain facilitates its incorporation

into lipid-rich environments such as cellular membranes and lipid droplets.[2] This lipophilic dye

is a valuable tool for investigating fatty acid uptake, lipid metabolism, and the dynamics of lipid

distribution in both live and fixed cells and tissues.[3][4][5] BODIPY™ FL C12 exhibits

exceptional photophysical properties, including a high fluorescence quantum yield,

photostability, and distinct emission spectra, making it an ideal probe for fluorescence

microscopy.[2][6]

Principle of Staining
BODIPY™ FL C12 is a fluorescent fatty acid analog that passively diffuses across the cell

membrane. Once inside the cell, it is esterified and incorporated into neutral lipids, such as

triglycerides and cholesterol esters, which are the primary components of lipid droplets.[5][7]

This accumulation within lipid droplets results in bright, localized fluorescence, allowing for their
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visualization and analysis. The intensity of the fluorescence can be used to quantify the relative

amount of fatty acid uptake and lipid accumulation under various experimental conditions.[2]

Applications in Tissue Staining
In tissue sections, BODIPY™ FL C12 staining is a powerful technique for studying:

Lipid Metabolism: Visualizing and quantifying lipid accumulation in tissues such as the liver,

brain, and muscle can provide insights into metabolic disorders like diabetes, cardiovascular

disease, and cognitive impairment.[8][9]

Pathological States: Abnormal lipid droplet accumulation is a hallmark of various diseases.

Staining with BODIPY™ FL C12 can help identify and characterize these pathological

changes in tissue samples.[9]

Organelle Distribution and Function: This dye can be used to observe the distribution and

morphology of lipid droplets and their interactions with other organelles.[8]

Drug Discovery and Development: Evaluating the effect of drug candidates on lipid

metabolism and storage in tissues is a critical application in drug development.[8]

Quantitative Data Summary
The following tables provide recommended starting concentrations and incubation times for

staining various sample types with BODIPY™ FL C12. Optimization may be required

depending on the specific tissue and experimental conditions.

Table 1: Recommended Staining Concentrations

Sample Type Recommended Concentration Range

Fixed Tissue Sections (Frozen) 1–10 µM[8]

Fixed Tissue Sections (Paraffin-Embedded) 1–10 µM (after proper deparaffinization)[8]

Live Cells in Culture 0.1–2 µM[8]

Fixed Cells in Culture 0.5–5 µM[8]
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Table 2: Recommended Incubation Times

Sample Type Recommended Incubation Time

Fixed Tissue Sections 30–60 minutes[8]

Live Cells in Culture 15–30 minutes[8]

Fixed Cells in Culture 20–60 minutes[8]

Experimental Protocols
Note: BODIPY™ dyes are sensitive to light. All staining procedures should be performed in the

dark or with minimal light exposure to prevent photobleaching.[8][10]

Protocol 1: Staining of Frozen Tissue Sections
This protocol is suitable for tissues embedded in Optimal Cutting Temperature (OCT)

compound.

Materials:

Frozen tissue sections (10 µm) on slides

4% Paraformaldehyde (PFA) in Phosphate Buffered Saline (PBS)

Phosphate Buffered Saline (PBS), pH 7.4

BODIPY™ FL C12 stock solution (e.g., 1 mM in DMSO)

Staining Buffer (PBS or other suitable buffer)

Anti-fade mounting medium (with or without DAPI for nuclear counterstain)

Coverslips

Procedure:

Fixation:
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Bring frozen sections to room temperature for 5-10 minutes.

Fix the sections with 4% PFA for 5-15 minutes at room temperature.[9][11]

Washing:

Wash the slides three times with PBS for 5-10 minutes each to remove the fixative.[9][11]

Staining:

Prepare the BODIPY™ FL C12 working solution by diluting the stock solution in Staining

Buffer to a final concentration of 1–10 µM.[8]

Incubate the sections with the BODIPY™ FL C12 working solution for 30-60 minutes at

room temperature, protected from light.[8]

Washing:

Wash the slides three times with PBS for 5-10 minutes each to remove excess dye.[9][11]

Mounting:

Carefully remove excess PBS from the slide.

Mount a coverslip using an anti-fade mounting medium.[8][9]

Imaging:

Image the stained sections using a fluorescence or confocal microscope with appropriate

filters for BODIPY™ FL (Maximum Excitation/Emission: ~480/508 nm).[6]

Protocol 2: Staining of Paraffin-Embedded Tissue
Sections
Staining lipids in paraffin-embedded tissues can be challenging as the embedding process

removes a significant portion of the lipids.[12] However, with careful deparaffinization and

rehydration, some lipid staining can be achieved.
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Materials:

Paraffin-embedded tissue sections on slides

Xylene

Ethanol (100%, 95%, 70%, 50%)

Deionized water

Phosphate Buffered Saline (PBS), pH 7.4

BODIPY™ FL C12 stock solution (e.g., 1 mM in DMSO)

Staining Buffer (PBS or other suitable buffer)

Anti-fade mounting medium (with or without DAPI)

Coverslips

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene three times for 3 minutes each.[9][11]

Rehydrate the sections by sequential immersion in 100%, 95%, 70%, and 50% ethanol for

3 minutes each.[9][11]

Rinse with deionized water for 3 minutes.[9][11]

Washing:

Wash the slides with PBS three times for 5-10 minutes each.[9]

Staining:

Prepare the BODIPY™ FL C12 working solution by diluting the stock solution in Staining

Buffer to a final concentration of 1–10 µM.[8]
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Incubate the sections with the working solution for 30-60 minutes at room temperature,

protected from light.[8]

Washing:

Wash the slides three times with PBS for 5-10 minutes each.[9][11]

Mounting:

Mount a coverslip using an anti-fade mounting medium.[8][9]

Imaging:

Image the stained sections using a fluorescence or confocal microscope with appropriate

filters for BODIPY™ FL (Maximum Excitation/Emission: ~480/508 nm).[6]

Visualizations
Experimental Workflow for Tissue Staining
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Caption: Workflow for staining frozen and paraffin-embedded tissue sections with BODIPY FL
C12.

Fatty Acid Uptake and Metabolism

Extracellular
BODIPY FL C12

Cell Membrane

Diffusion

Intracellular
BODIPY FL C12

Esterification
(incorporation into

neutral lipids)

Lipid Droplet
(Fluorescent)

Click to download full resolution via product page

Caption: Cellular uptake and incorporation of BODIPY FL C12 into lipid droplets.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.thermofisher.com/order/catalog/product/D3822
https://www.thermofisher.com/order/catalog/product/D3822
https://www.bocsci.com/bodipy-fl-c12-item-285355.html
https://probes.bocsci.com/resources/how-to-effectively-stain-lipid-droplets-using-bodipy-dyes.html
https://probes.bocsci.com/resources/lipid-staining-with-bodipy-dyes-accurate-visualization-of-lipid-structures.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4849650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4849650/
https://www.medchemexpress.com/bodipy-fl-c12.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3303755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3303755/
https://probes.bocsci.com/resources/complete-guide-to-bodipy-staining-for-reliable-research-principle-and-protocol.html
https://www.mmpc.org/shared/document.aspx?id=254&docType=Protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC5448404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5448404/
https://www.protocols.io/view/uc-davis-immunohistochemistry-bodipy-dm6gp85x5lzp/v2
https://www.researchgate.net/post/Can_BODIPY_558_568_C12_be_used_on_paraffin_sections
https://www.benchchem.com/product/b15600025/docs#application-notes-staining-tissue-sections-with-bodipy-fl-c12
https://www.benchchem.com/product/b15600025/docs#application-notes-staining-tissue-sections-with-bodipy-fl-c12
https://www.benchchem.com/product/b15600025/docs#application-notes-staining-tissue-sections-with-bodipy-fl-c12
https://www.benchchem.com/product/b15600025/docs#application-notes-staining-tissue-sections-with-bodipy-fl-c12
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b15600025?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

